Reactive Yellow 15 chemical structure and properties
Reactive Yellow 15 chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Reactive Yellow 15 (C.I. 12226-47-0) is a vinyl sulfone-type reactive dye belonging to the single azo class of chromophores.[1] Characterized by its vibrant yellow hue, it is extensively utilized in the textile industry for the dyeing and printing of cellulosic fibers such as cotton, viscose, and rayon, where it forms a covalent bond with the fiber's hydroxyl groups, ensuring high wash fastness.[2][3] The molecule's structure incorporates a sulfatoethylsulfonyl reactive group, which, under alkaline conditions, converts to a vinyl sulfone group that is highly reactive towards nucleophiles present in the fiber. This guide provides an in-depth overview of the chemical structure, properties, synthesis, and analytical methodologies pertaining to Reactive Yellow 15.
Chemical Structure and Properties
Reactive Yellow 15 is a complex organic salt. Its structure is centered around an azo bridge (-N=N-) linking a substituted pyrazolone (B3327878) heterocycle with a methoxy- and methyl-substituted benzene (B151609) ring that also carries the reactive sulfatoethylsulfonyl group.
IUPAC Name: disodium;4-[4-[[2-methoxy-5-methyl-4-(2-sulfonatooxyethylsulfonyl)phenyl]diazenyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzenesulfonate[4]
Chemical Structure:
Caption: Chemical Structure of Reactive Yellow 15.
Physical and Chemical Properties
The key physicochemical properties of Reactive Yellow 15 are summarized in the table below.
| Property | Value | Reference |
| CAS Number | 12226-47-0 | [4] |
| Molecular Formula | C₂₀H₂₀N₄Na₂O₁₁S₃ | [4] |
| Molecular Weight | 634.57 g/mol | [3] |
| Appearance | Yellow Powder | [3] |
| Solubility in Water | 50 g/L | [3] |
| λmax | ~428 nm | |
| Synonyms | Remazol Yellow GR, C.I. Reactive Yellow 15 | [4] |
Fastness Properties on Cotton
The resistance of a dye to fading or running is a critical parameter in its application. The table below outlines the fastness properties of Reactive Yellow 15 on cotton, rated on a standard scale.
| Fastness Property | Rating (Scale) | Reference |
| Light Fastness | 4-5 (1-8) | |
| Wash Fastness (Fading) | 5 (1-5) | [2] |
| Perspiration Fastness (Fading) | 5 (1-5) | [2] |
| Oxygen Bleach Fastness | 4-5 (1-5) | [2] |
| Soaping (Staining) | 5 (1-5) | [2] |
Experimental Protocols
Synthesis of Reactive Yellow 15
The synthesis of Reactive Yellow 15 is a two-step process involving diazotization followed by an azo coupling reaction.[3]
Step 1: Diazotization of the Amine Component
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Starting Material: 2-(4-Amino-2-methoxy-5-methylphenylsulfonyl)ethyl hydrogensulfate.
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Procedure:
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The amine is suspended in water and acidified with hydrochloric acid at a low temperature (0-5 °C).
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A solution of sodium nitrite (B80452) in water is added dropwise to the suspension while maintaining the low temperature.
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The reaction mixture is stirred for a period to ensure complete formation of the diazonium salt. The completion of the reaction is monitored using starch-iodide paper.
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Step 2: Azo Coupling
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Coupling Component: 4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.
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Procedure:
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The coupling component is dissolved in an alkaline aqueous solution.
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The diazonium salt solution from Step 1 is slowly added to the solution of the coupling component, while maintaining a low temperature and alkaline pH.
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The reaction mixture is stirred until the coupling reaction is complete.
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The resulting dye is then precipitated, filtered, and dried.
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Caption: Synthesis Workflow for Reactive Yellow 15.
Application in Textile Dyeing (Exhaust Method for Cotton)
This protocol describes a general procedure for dyeing cotton fabric with Reactive Yellow 15 using the exhaust method.
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Pre-treatment: The cotton fabric is scoured and bleached to remove impurities and ensure uniform dye uptake.
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Dye Bath Preparation:
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The dye bath is set to the required volume with water at ambient temperature (e.g., 30-35 °C).
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A wetting/leveling agent is added.
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The pre-dissolved Reactive Yellow 15 dye is added.
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Dyeing Process:
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The cotton fabric is introduced into the dye bath and run for a period (e.g., 10 minutes) to ensure even wetting.
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An electrolyte, such as Glauber's salt (sodium sulfate) or common salt (sodium chloride), is added portion-wise over a period (e.g., 20-30 minutes) to promote dye exhaustion onto the fiber.
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The temperature is gradually raised to the fixation temperature (e.g., 60 °C).
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Fixation:
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An alkali, typically soda ash (sodium carbonate), is added to the dye bath to raise the pH (to 11-12), which initiates the covalent reaction between the dye and the cotton fiber.
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The dyeing is continued at the fixation temperature for a specified time (e.g., 60-90 minutes).
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Wash-off:
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The dye bath is drained.
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The dyed fabric is rinsed with cold water.
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A soaping treatment is carried out at or near boiling temperature with a neutral detergent to remove any unfixed or hydrolyzed dye.
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The fabric is then rinsed thoroughly with hot and cold water and finally dried.
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Caption: Experimental Workflow for Exhaust Dyeing.
Analytical Characterization
UV-Visible Spectroscopy
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Objective: To determine the concentration of Reactive Yellow 15 in aqueous solutions and to monitor decolorization or degradation processes.
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Methodology:
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A stock solution of Reactive Yellow 15 is prepared in deionized water.
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A series of standard solutions of known concentrations are prepared by diluting the stock solution.
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The absorbance of each standard solution is measured at the wavelength of maximum absorbance (λmax ≈ 428 nm) using a UV-Visible spectrophotometer.
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A calibration curve of absorbance versus concentration is plotted.
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The absorbance of the unknown sample is measured, and its concentration is determined from the calibration curve.
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High-Performance Liquid Chromatography (HPLC)
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Objective: To assess the purity of Reactive Yellow 15 and to separate and identify it from other dyes or degradation byproducts.
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Methodology (General):
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Mobile Phase: A gradient elution is often employed, typically using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate) and an organic solvent like acetonitrile.
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Stationary Phase: A C18 reversed-phase column is commonly used.
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Sample Preparation: The dye sample is dissolved in the mobile phase or a suitable solvent and filtered before injection.
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Detection: A UV-Vis or photodiode array (PDA) detector is used, monitoring at the λmax of the dye (~428 nm).
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Analysis: The retention time and peak area are used for qualitative and quantitative analysis, respectively.
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Fourier-Transform Infrared Spectroscopy (FTIR)
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Objective: To identify the functional groups present in the Reactive Yellow 15 molecule and to confirm its chemical structure or analyze its interaction with fibers.
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Methodology:
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The solid dye sample is analyzed, often using an Attenuated Total Reflectance (ATR) accessory.
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The infrared spectrum is recorded over a range (e.g., 4000-400 cm⁻¹).
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The spectrum is analyzed for characteristic absorption bands corresponding to its functional groups, such as:
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-N=N- (azo group): ~1400-1450 cm⁻¹
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Aromatic C=C: ~1450-1600 cm⁻¹
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Sulfonate group (SO₃⁻): ~1040-1060 cm⁻¹ and ~1180-1200 cm⁻¹
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Sulfonyl group (SO₂): Characteristic stretching vibrations.
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Caption: Logical Relationship of Analytical Methods.
Conclusion
Reactive Yellow 15 is a commercially significant reactive dye with well-defined chemical properties and established methods for its synthesis and application. Its ability to form a stable covalent bond with cellulosic fibers makes it a reliable choice for achieving vibrant and durable yellow shades in the textile industry. The analytical techniques of UV-Visible spectroscopy, HPLC, and FTIR are essential tools for its quality control, quantitative analysis, and structural characterization in research and industrial settings. This guide provides a foundational understanding for professionals working with this important colorant.
